(+)-O-Desmethyl-N,N-bisdesmethyl Tramadol
(+)-O-Desmethyl-N,N-bisdesmethyl Tramadol
N, N, O-Tridesmethyltramadol, also known as M4, belongs to the class of organic compounds known as cyclohexylphenols. Cyclohexylphenols are compounds containing a cyclohexane lined to a phenol group. N, N, O-Tridesmethyltramadol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). N, N, O-Tridesmethyltramadol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, N, N, O-tridesmethyltramadol is primarily located in the cytoplasm. In humans, N, N, O-tridesmethyltramadol is involved in the tramadol metabolism pathway.
Brand Name:
Vulcanchem
CAS No.:
1235568-21-4
VCID:
VC0015668
InChI:
InChI=1S/C13H19NO2/c14-9-11-4-1-2-7-13(11,16)10-5-3-6-12(15)8-10/h3,5-6,8,11,15-16H,1-2,4,7,9,14H2/t11-,13+/m1/s1
SMILES:
C1CCC(C(C1)CN)(C2=CC(=CC=C2)O)O
Molecular Formula:
C13H19NO2
Molecular Weight:
221.29 g/mol
(+)-O-Desmethyl-N,N-bisdesmethyl Tramadol
CAS No.: 1235568-21-4
Reference Standards
VCID: VC0015668
Molecular Formula: C13H19NO2
Molecular Weight: 221.29 g/mol
| CAS No. | 1235568-21-4 |
|---|---|
| Product Name | (+)-O-Desmethyl-N,N-bisdesmethyl Tramadol |
| Molecular Formula | C13H19NO2 |
| Molecular Weight | 221.29 g/mol |
| IUPAC Name | 3-[(1R,2R)-2-(aminomethyl)-1-hydroxycyclohexyl]phenol |
| Standard InChI | InChI=1S/C13H19NO2/c14-9-11-4-1-2-7-13(11,16)10-5-3-6-12(15)8-10/h3,5-6,8,11,15-16H,1-2,4,7,9,14H2/t11-,13+/m1/s1 |
| Standard InChIKey | MJTYLDGVLFSXDG-YPMHNXCESA-N |
| Isomeric SMILES | C1CC[C@@]([C@H](C1)CN)(C2=CC(=CC=C2)O)O |
| SMILES | C1CCC(C(C1)CN)(C2=CC(=CC=C2)O)O |
| Canonical SMILES | C1CCC(C(C1)CN)(C2=CC(=CC=C2)O)O |
| Description | N, N, O-Tridesmethyltramadol, also known as M4, belongs to the class of organic compounds known as cyclohexylphenols. Cyclohexylphenols are compounds containing a cyclohexane lined to a phenol group. N, N, O-Tridesmethyltramadol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). N, N, O-Tridesmethyltramadol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, N, N, O-tridesmethyltramadol is primarily located in the cytoplasm. In humans, N, N, O-tridesmethyltramadol is involved in the tramadol metabolism pathway. |
| PubChem Compound | 10220107 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume